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Compound Focus: Benzethonium Chloride

CAS No.: 121-54-0

Cat. No.: S520858

Get Quote

Chemical & Physical Profile

For research and development purposes, understanding the compound's physical and chemical characteristics

is essential. The following table consolidates key data for easy reference.

Property Value / Description Notes

Molecular Weight 448.09 g·mol⁻¹ [1] Monoistopic mass: 447.2904073
g/mol [2] [3]

Physical Form White, odorless crystals or powder
[1] [4] [5]

Very bitter taste [2] [5]

Melting Point 163 - 165 °C (325 - 329 °F) [1] [5] Lit. range 162-164°C [5]

Solubility in Water ~40 g/L at 20°C [1] Also reported as 1-5 g/100 mL [5]

log P (Octanol/Water) ~4.0 [2] [4] Indicator of lipophilicity

pH (1% Aqueous
Solution)

4.8 - 7.5 [2] [5] Slightly alkaline to litmus [6]
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Mechanism of Antimicrobial Action

As a QAC, benzethonium chloride exerts its antimicrobial effect primarily through disruption of microbial

cell membranes [7]. Its molecular structure is key to this function.

Structural Basis: The molecule features a central, positively charged nitrogen atom (quaternary

ammonium cation) covalently bonded to four organic substituents, making it a cationic surfactant [1]
[7].

Mode of Action: The positively charged 'head' is electrostatically attracted to the negatively charged
components of microbial cell walls and membranes [7]. Upon interaction, it disrupts the lipid bilayer,

increasing membrane permeability. This leads to leakage of vital cellular contents, loss of ion
homeostasis, and ultimately, cell death [7].

Broad-Spectrum Efficacy: This mechanism is effective against a wide range of pathogens, including
bacteria (e.g., Staphylococcus aureus, E. coli), fungi, mold, and viruses (e.g., Hepatitis B, norovirus)

[1].

The following diagram illustrates this sequential process of microbial cell membrane disruption:

1. Benzethonium Chloride
(Positively Charged QAC)

2. Microbial Cell Membrane
(Negatively Charged)

3. Electrostatic Attachment

4. Membrane Disruption &
Increased Permeability

5. Leakage of Cellular Contents
& Cell Death
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Click to download full resolution via product page

Applications & Regulatory Status

Benzethonium chloride is utilized across various industries due to its antimicrobial and surfactant

properties.

Application Area Specific Use & Concentration Regulatory & Safety Notes

Pharmaceuticals &
Topical Antiseptics

First aid antiseptics at 0.1% - 0.2%

[1]; preservative in injections,
ophthalmic/otic preps at 0.01% -

0.02% [5].

FDA specifies 0.1-0.2% as safe and

effective for first aid [1]. ATC codes:
D08AJ08 (antiseptic), R02AA09

(throat prep) [8].

Cosmetics &
Personal Care

Preservative and antimicrobial in

lotions, creams, mouthwashes,
deodorants [1] [2]. Typical use

concentration: 0.1% - 0.5% [2].

Can cause skin irritation in leave-on

products at high concentrations; patch
testing recommended for sensitive

skin formulations [2].

Disinfectants &
Sanitizers

Active ingredient in household and

institutional disinfectants,
antibacterial wipes [1] [9].

Effective against SARS-CoV-2 [9].

Regulated by the EPA [9].

Other Uses Hard surface disinfectant in food
industry [1]; preservative in grapefruit

seed extract [1]; titrant in analytical
chemistry [1].

Not approved as a food additive in the
US and Europe [1].

Toxicity and Safety Considerations

While considered safe in dilute solutions for topical application, concentrated benzethonium chloride poses

health hazards and requires careful handling [7] [4].
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Aspect Details

Toxicokinetics Can be absorbed through the skin, mucous membranes, respiratory, and
gastrointestinal tracts. Primarily metabolized by the liver and can accumulate in

organs like the liver, lungs, and kidneys [7].

| Acute Toxicity | Ingestion: Can cause gastrointestinal irritation, nausea, vomiting, diarrhea, convulsions,

shock, or collapse [7] [4] [6]. Dermal/Ocular Contact: Causes skin irritation and severe eye damage [4].

Inhalation: Leads to respiratory irritation [7]. | | Chronic Exposure | Repeated skin contact may cause

dermatitis [4]. Some studies suggest a potential link to asthma and other health risks, but human data is

limited [7]. | | Environmental Impact | Toxic to aquatic life and not readily biodegradable [4]. Strongly

advised not to release into the environment [4]. | | Handling Precautions | Use protective gloves, safety

goggles, and ventilation. In case of skin contact, remove contaminated clothing and wash with soap and

water. For eye contact, rinse immediately with water and seek medical attention [4]. |

Experimental Protocols for Key Assays

For researchers, here are methodologies for two common tests involving benzethonium Chloride.

Protocol 1: Determination of Minimum Inhibitory Concentration
(MIC)

The MIC is the lowest concentration of an antimicrobial that prevents visible growth of a microorganism.

Preparation: Prepare a serial two-fold dilution of benzethonium chloride in a suitable broth (e.g.,

Mueller-Hinton Broth) in a 96-well microtiter plate.
Inoculation: Standardize the bacterial inoculum to approximately 5 x 10⁵ CFU/mL and add to each

well containing the diluted agent.
Incubation: Incubate the plate at 35±2°C for 16-20 hours.

Visual Reading: The MIC is the lowest concentration of benzethonium chloride that completely
inhibits visible growth, as indicated by a clear well [5].

Protocol 2: Titration of Sodium Dodecyl Sulfate (SDS)
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Benzethonium chloride can be used to titrate anionic surfactants like SDS.

Indicator Solution: Prepare a mixed indicator containing dimidium bromide and disulphine blue [1].
Sample Preparation: Dissolve the sample containing SDS in water.

Titration Procedure: Add the indicator to the sample solution. The initial complex will be pink. Titrate
with a standardized benzethonium chloride solution.

Endpoint Determination: The endpoint is reached when the solution turns from pink to a greyish-
blue color. The amount of SDS can be calculated based on the titer volume [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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